2-(2-(4-chlorophenylsulfonamido)thiazol-4-yl)-N-(furan-2-ylmethyl)acetamide

• IUPAC Name: 2-[2-[(4-chlorophenyl)sulfonylamino]-1,3-thiazol-4-yl]-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C16H14ClN3O4S2/c17-11-3-5-14(6-4-11)26(22,23)20-16-19-12(10-25-16)8-15(21)18-9-13-2-1-7-24-13/h1-7,10H,8-9H2,(H,18,21)(H,19,20)
• InChI Key: KIYPUUWMSLECQJ-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC(=O)CC2=CSC(=N2)NS(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C16H14ClN3O4S2
• Molecular Weight: 411.9 g/mol

Description

2-(2-(4-chlorophenylsulfonamido)thiazol-4-yl)-N-(furan-2-ylmethyl)acetamide, also known as CPTH2, is a potent and selective inhibitor of the histone acetyltransferase (HAT) p300/CBP. It has been identified as a promising therapeutic target for the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders.

Scientific Research Applications

Structure-Activity Relationships in Drug Design

The study of structure-activity relationships (SAR) of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) inhibitors includes analogues similar to the target compound. These investigations aim to enhance metabolic stability and reduce deacetylation, indicating the compound's role in optimizing drug profiles for better efficacy and stability in biological systems (Stec et al., 2011).

Anticancer Activity

Sulfonamide derivatives, including those structurally related to the target compound, have been synthesized and evaluated for their anticancer activity. These compounds, through various syntheses involving chlorophenylsulfonamido and furan-2-ylmethyl moieties, showed potent efficacy against breast and colon cancer cell lines, indicating the compound's potential as a lead structure in anticancer drug development (Ghorab et al., 2015).

Anticonvulsant Agents

The synthesis of heterocyclic compounds containing a sulfonamide thiazole moiety, as seen in the target compound, demonstrates anticonvulsant activities. This suggests its potential application in developing new treatments for epilepsy, showcasing the importance of such compounds in neurological research (Farag et al., 2012).

Antibacterial and Anti-enzymatic Potential

A series of N-substituted derivatives of a related structure demonstrated antibacterial and anti-enzymatic activities. This highlights the compound's potential applications in addressing bacterial infections and exploring enzyme inhibition for therapeutic purposes (Nafeesa et al., 2017).

Sulfonamides in Clinical Use

The sulfonamide moiety, a key part of the compound, is significant in many clinically used drugs, including diuretics, carbonic anhydrase inhibitors, and antiepileptics. This underscores the broader therapeutic significance of such compounds in various medical applications (Carta et al., 2012).